Cas no 2137690-94-7 (1-[3-(Aminomethyl)-5-hydroxypiperidin-1-yl]-2-methylpropan-1-one)

• Product Name: 1-[3-(Aminomethyl)-5-hydroxypiperidin-1-yl]-2-methylpropan-1-one
• CAS No: 2137690-94-7
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 6203810
• PubChem ID: 165441967
• Update Time: 2025-06-09

1-[3-(Aminomethyl)-5-hydroxypiperidin-1-yl]-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(aminomethyl)-5-hydroxypiperidin-1-yl]-2-methylpropan-1-one
• EN300-637034
• 2137690-94-7
• 1-[3-(Aminomethyl)-5-hydroxypiperidin-1-yl]-2-methylpropan-1-one

• Inchi： 1S/C10H20N2O2/c1-7(2)10(14)12-5-8(4-11)3-9(13)6-12/h7-9,13H,3-6,11H2,1-2H3
• InChI Key： VQNLKHRVDGYCNY-UHFFFAOYSA-N
• SMILES： OC1CN(C(C(C)C)=O)CC(CN)C1

Computed Properties

• Exact Mass: 200.152477885g/mol
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 66.6Ų

Additional information on 1-[3-(Aminomethyl)-5-hydroxypiperidin-1-yl]-2-methylpropan-1-one

1-[3-(Aminomethyl)-5-hydroxypiperidin-1-yl]-2-methylpropan-1-one (CAS No. 2137690-94-7): A Comprehensive Overview

1-[3-(Aminomethyl)-5-hydroxypiperidin-1-yl]-2-methylpropan-1-one (CAS No. 2137690-94-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a variety of therapeutic applications, particularly in the areas of neurodegenerative diseases and central nervous system (CNS) disorders.

The molecular structure of 1-[3-(Aminomethyl)-5-hydroxypiperidin-1-yl]-2-methylpropan-1-one is composed of a piperidine ring with an aminomethyl and hydroxy substituent, attached to a 2-methylpropanone moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an intriguing candidate for further investigation.

Recent studies have highlighted the potential of 1-[3-(Aminomethyl)-5-hydroxypiperidin-1-yl]-2-methylpropan-1-one in modulating key signaling pathways involved in neurodegeneration. Specifically, this compound has been shown to exhibit neuroprotective effects by inhibiting the activation of microglia and reducing oxidative stress in neuronal cells. These findings suggest that 1-[3-(Aminomethyl)-5-hydroxypiperidin-1-yl]-2-methylpropan-1-one could be a valuable therapeutic agent for conditions such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.

In addition to its neuroprotective properties, 1-[3-(Aminomethyl)-5-hydroxypiperidin-1-yl]-2-methylpropan-1-one has also demonstrated promising results in preclinical models of pain management. Research indicates that this compound can effectively reduce nociceptive responses by interacting with specific receptors in the CNS, thereby providing a potential alternative to traditional analgesics with fewer side effects.

The pharmacokinetic profile of 1-[3-(Aminomethyl)-5-hydroxypiperidin-1-yl]-2-methylpropan-1-one has been extensively studied to understand its bioavailability, distribution, metabolism, and excretion. Preclinical data suggest that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life, which are essential for its therapeutic efficacy.

Safety assessments have also been conducted to evaluate the potential toxicological effects of 1-[3-(Aminomethyl)-5-hydroxypiperidin-1-yl]-2-methylpropan-1-one. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further clinical trials are necessary to confirm these findings and ensure its safety in human subjects.

The synthesis of 1-[3-(Aminomethyl)-5-hydroxypiperidin-1-yl]-2-methylpropan-1-one involves a multi-step process that includes the formation of the piperidine ring and subsequent functionalization with the aminomethyl and hydroxy groups. Advances in synthetic chemistry have enabled the efficient production of this compound on a larger scale, facilitating its use in both research and development settings.

In conclusion, 1-[3-(Aminomethyl)-5-hydroxypiperidin-1-yl]-2-methylpropan-1-one (CAS No. 2137690-94-7) represents a promising candidate for the development of novel therapeutics targeting neurodegenerative diseases and pain management. Its unique chemical structure and favorable biological properties make it an attractive molecule for further investigation. As research in this area continues to advance, it is anticipated that this compound will play a significant role in improving patient outcomes and advancing our understanding of complex neurological disorders.